Cas no 1214376-76-7 (3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride)

• Product Name: 3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride
• CAS No: 1214376-76-7
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4984929
• Update Time: 2025-10-21

3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride
• 3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C13H7ClF3NO/c14-12(19)10-5-9(8-1-3-18-4-2-8)6-11(7-10)13(15,16)17/h1-7H
• InChI Key： VLKIDKPFLRGBKV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)(F)F)=CC(=C1)C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride

Comprehensive Overview of 3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride (CAS No. 1214376-76-7)

3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride (CAS No. 1214376-76-7) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s benzoyl chloride moiety is particularly noteworthy, as it serves as a reactive functional group for further derivatization. This characteristic has led to its adoption in the development of novel heterocyclic compounds, which are pivotal in modern medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further amplified the demand for such building blocks, as they enable rapid prototyping of potential drug candidates.

In the context of green chemistry, 3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride has garnered attention for its role in sustainable synthesis. With the global shift toward environmentally friendly practices, researchers are exploring its use in catalytic reactions and atom-efficient transformations. This aligns with the growing interest in reducing chemical waste and improving process efficiency, topics frequently searched in academic and industrial forums.

Another area of interest is the compound’s potential in fluorinated pharmaceuticals. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drugs, making it a hot topic in drug development. Searches for fluorine-containing compounds and their applications have surged, reflecting the industry’s focus on innovative therapeutic agents. CAS No. 1214376-76-7 is often cited in patents and publications related to these advancements.

From a technical perspective, the synthesis and handling of 3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride require expertise in organic synthesis and reaction optimization. Its stability under various conditions and compatibility with diverse reagents make it a versatile tool for chemists. Discussions on platforms like ResearchGate and PubMed frequently highlight its utility in multi-step synthetic routes, further cementing its importance in the field.

In summary, 3-(Pyridin-4-yl)-5-(trifluoromethyl)benzoyl chloride (CAS No. 1214376-76-7) is a compound of significant scientific and industrial relevance. Its applications span pharmaceutical research, agrochemical innovation, and sustainable chemistry, making it a subject of ongoing exploration. As the demand for advanced chemical intermediates grows, this compound is poised to remain at the forefront of cutting-edge research.